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Compound of Interest

Compound Name: PI-55

Cat. No.: B8145138 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

management and disposal of chemical reagents are paramount to ensuring a safe and

compliant laboratory environment. This guide provides essential logistical and safety

information for the handling and disposal of PI-55, a cytokinin receptor inhibitor. In the absence

of a specific Safety Data Sheet (SDS) from the initial search, this document outlines a general,

yet critical, procedural framework based on established laboratory safety principles for

chemical waste management.

It is imperative to obtain the official Safety Data Sheet (SDS) from the supplier of PI-55 before

proceeding with any handling or disposal activities. The SDS contains detailed information

regarding the specific hazards, necessary personal protective equipment (PPE), and

appropriate disposal methods for the compound.

Key Chemical and Storage Data for PI-55
While specific disposal instructions are not available, the following information has been

compiled to assist in the safe handling and storage of PI-55.
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Property Information Source

Chemical Name
PI-55; 6-(2-hydroxy-3-

methylbenzylamino)purine
[1][2][3]

CAS Number 1122579-42-3 [2][4]

Molecular Formula C13H13N5O

Molecular Weight 255.28

Appearance Solid

Solubility

Soluble in DMSO. To enhance

solubility, warming the tube to

37°C and using an ultrasonic

bath may be necessary.

Storage (Powder)
-20°C for up to 3 years; 4°C for

up to 2 years.

Storage (In Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month.

Usage
For research use only. Not for

human consumption.

General Protocol for the Disposal of Research-
Grade Chemical Waste
The following is a detailed, step-by-step protocol for the safe disposal of research-grade

chemicals like PI-55. This procedure should be adapted to comply with your institution's

specific Environmental Health and Safety (EHS) guidelines.

1. Waste Identification and Segregation:

Identify all waste streams containing PI-55. This includes pure, unused product,

contaminated solutions, and any materials that have come into contact with the chemical

(e.g., pipette tips, gloves, and vials).
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Segregate PI-55 waste from other chemical waste streams to prevent unintended reactions.

Do not mix with incompatible materials.

2. Containment:

Use a designated, leak-proof, and chemically resistant container for the collection of PI-55
waste. The container must have a secure lid to prevent spills and the release of vapors.

Ensure the container is in good condition, free from cracks or defects.

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste."

The label must include the full chemical name ("PI-55" and "6-(2-hydroxy-3-

methylbenzylamino)purine"), the CAS number (1122579-42-3), and the approximate

concentration and quantity of the waste.

Indicate the potential hazards (e.g., "Toxic," "Irritant") as specified in the SDS. Do not use

abbreviations or chemical formulas.

Record the accumulation start date (the date the first drop of waste is added to the

container).

4. Storage:

Store the waste container in a designated and secure satellite accumulation area (SAA)

within the laboratory.

The storage area should be well-ventilated.

Secondary containment is required to capture any potential leaks from the primary container.

5. Arranging for Disposal:

Once the waste container is full or has been in storage for the maximum allowable time

according to institutional and local regulations (e.g., 90 days), arrange for its disposal.
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Contact your institution's Environmental Health and Safety (EHS) department or the

equivalent office to schedule a hazardous waste pickup.

Provide the EHS department with a detailed inventory of the waste.

6. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling PI-55 and its waste, including but not limited

to:

Safety glasses or goggles

A lab coat

Chemically resistant gloves

Logical Workflow for Chemical Waste Disposal
The following diagram illustrates the general decision-making process and workflow for the

proper disposal of a laboratory chemical.
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Chemical Waste Disposal Workflow
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Caption: General workflow for the safe and compliant disposal of laboratory chemical waste.
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By adhering to these general but essential procedures and, most importantly, the specific

guidance provided in the manufacturer's SDS, researchers can ensure the safe and

responsible disposal of PI-55, fostering a culture of safety and environmental stewardship

within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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